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Abstract
This technical guide provides a comprehensive overview of the physical properties of 1-
iododecane, with a primary focus on its boiling point. The document is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis. It includes a detailed summary of quantitative data, a standardized experimental

protocol for boiling point determination, and a logical diagram illustrating the factors that

influence the boiling points of haloalkanes. This guide aims to serve as a practical reference for

laboratory and research applications involving 1-iododecane.

Introduction to 1-Iododecane
1-Iododecane (CAS No. 2050-77-3) is a primary alkyl halide consisting of a ten-carbon chain

with an iodine atom attached to the terminal carbon.[1] It is typically a colorless to pale yellow

liquid at room temperature and is largely insoluble in water but soluble in many organic

solvents.[1][2][3] Due to the presence of the highly polarizable iodine atom, 1-iododecane
exhibits strong London dispersion forces, which significantly impact its physical properties,

particularly its boiling point.[4] This compound serves as a valuable reagent in various organic

synthesis reactions.[1]
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The physical properties of 1-iododecane are well-documented in chemical literature. The

following table summarizes the key quantitative data available for this compound, providing a

clear and concise reference.

Property Value Conditions Reference(s)

Boiling Point 264.174 °C at 760 mmHg [2]

132 °C at 15 mmHg [3][5][6]

Melting Point -16 °C [2]

Density 1.262 g/cm³ at 20 °C [2]

1.257 g/mL at 25 °C [3][5][6]

Vapor Pressure 0.01 mmHg at 20 °C [2][3][5]

Refractive Index n20/D 1.485 [2][3][5][6]

Molecular Weight 268.18 g/mol [5][7]

Flash Point 99.335 °C [2]

Factors Influencing Haloalkane Boiling Points
The boiling point of a haloalkane is determined by the strength of its intermolecular forces. The

diagram below illustrates the key molecular characteristics that influence these forces and,

consequently, the boiling point. For iodoalkanes, the large electron cloud of the iodine atom

leads to significant London dispersion forces, which are the dominant intermolecular

interaction.
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Caption: Factors influencing the boiling point of haloalkanes.

Experimental Protocol: Boiling Point Determination
via the Thiele Tube Method
The Thiele tube method is a convenient and widely accepted technique for determining the

boiling point of a liquid, especially when only a small sample volume is available.[8]

Materials:

Thiele tube

High-boiling mineral oil

Thermometer (-10 to 300 °C)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

1-Iododecane sample (approx. 0.5 mL)

Procedure:

Sample Preparation: Fill the small test tube to about half-full with the 1-iododecane sample.

[8]

Capillary Tube Insertion: Place the capillary tube into the test tube with the open end down.

[8]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring

the sample is level with the thermometer bulb.[8]
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Thiele Tube Setup: Clamp the Thiele tube to a retort stand and fill it with mineral oil, ensuring

the side arm is also filled.

Immersion: Insert the thermometer and test tube assembly into the Thiele tube, positioning

the sample in the main body of the tube.[8]

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.[8] This design

promotes even heat distribution through convection currents in the oil.

Observation: As the temperature rises, air trapped in the capillary tube will expand and be

expelled as bubbles.[8] Upon reaching the boiling point of 1-iododecane, a continuous and

rapid stream of vapor bubbles will emerge from the capillary tube.[8]

Boiling Point Reading: Remove the heat source when a vigorous stream of bubbles is

observed. As the apparatus cools, the bubbling will slow down. The boiling point is the

temperature at which the liquid is drawn back into the capillary tube.[8]

Repeat for Accuracy: It is advisable to allow the apparatus to cool sufficiently and then repeat

the heating and cooling cycle to obtain a more accurate and reproducible measurement.

The following workflow diagram illustrates the key steps in the experimental determination of a

boiling point using the Thiele tube method.
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Caption: Workflow for boiling point determination.
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This technical guide has provided a detailed summary of the boiling point and other significant

physical properties of 1-iododecane. The data presented, sourced from reputable chemical

databases, offers a reliable reference for scientific applications. Furthermore, the inclusion of a

standard experimental protocol for boiling point determination equips researchers with the

necessary methodology for empirical verification. The provided diagrams offer a clear

visualization of the theoretical principles and practical workflows relevant to the physical

chemistry of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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